Cas no 2227801-78-5 ((1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-ol)

• Product Name: (1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-ol
• CAS No: 2227801-78-5
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• CID: 5807581
• PubChem ID: 165655735
• Update Time: 2025-05-20

(1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-ol
• EN300-1994186
• 2227801-78-5
• (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol

• Inchi： 1S/C9H8ClNOS/c1-5(12)8-4-6-7(13-8)2-3-9(10)11-6/h2-5,12H,1H3/t5-/m1/s1
• InChI Key： QNDAQNZQLKYUIK-RXMQYKEDSA-N
• SMILES： ClC1C=CC2=C(C=C([C@@H](C)O)S2)N=1

Computed Properties

• Exact Mass: 213.0015127g/mol
• Monoisotopic Mass: 213.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Additional information on (1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-ol

Introduction to (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol (CAS No. 2227801-78-5)

(1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol, a compound with the CAS number 2227801-78-5, is a chiral molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thienopyridine core and a chiral center at the ethyl group. The presence of these functional groups imparts specific biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The thienopyridine scaffold is well-known for its ability to modulate biological processes, particularly in the context of enzyme inhibition and receptor modulation. The chloro substituent at the 5-position of the thienopyridine ring enhances the compound's lipophilicity and influences its binding affinity to target proteins. The chiral center at the ethyl group further adds to the complexity and specificity of the molecule, potentially leading to enantioselective biological effects.

Recent studies have highlighted the potential of (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors are crucial in cancer therapy, as they can block the uncontrolled cell growth and proliferation characteristic of many malignancies.

In addition to its anti-cancer properties, (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models of these diseases.

The pharmacokinetic profile of (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol has been extensively studied to ensure its suitability for clinical development. Data from in vitro and in vivo experiments indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for oral administration in therapeutic settings.

Safety assessments have also been conducted to evaluate the potential side effects of (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol. Toxicology studies in rodents have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its further evaluation in clinical trials.

The structural uniqueness of (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol has also made it an attractive target for synthetic chemists. Various synthetic routes have been developed to access this molecule efficiently and cost-effectively. These synthetic methods often involve multistep processes that include palladium-catalyzed cross-coupling reactions and asymmetric synthesis techniques to introduce the chiral center.

In conclusion, (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-ol (CAS No. 2227801-78-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease models, paving the way for its potential use as a novel therapeutic agent.